Cas no 1154736-52-3 (2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide)

• Product Name: 2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide
• CAS No: 1154736-52-3
• MF: C₁₂H₁₀Cl₂N₂O₂S
• MW: 317.190999507904
• CID: 5449794
• PubChem ID: 43414913
• Update Time: 2025-05-20

2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamide
• Z425358342
• EN300-16134203
• 1154736-52-3
• AKOS005878716
• 2-Chloro-N-[(4-chlorophenyl)methyl]-3-pyridinesulfonamide
• 2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide

• Inchi： 1S/C12H10Cl2N2O2S/c13-10-5-3-9(4-6-10)8-16-19(17,18)11-2-1-7-15-12(11)14/h1-7,16H,8H2
• InChI Key： ATOOAZGKIHXUJL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1S(NCC1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 315.9840041g/mol
• Monoisotopic Mass: 315.9840041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.2±55.0 °C(Predicted)
• pka: 8.94±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide

Comprehensive Overview of 2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide (CAS No. 1154736-52-3)

2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide (CAS No. 1154736-52-3) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms such as chlorophenyl sulfonamide derivative, belongs to the class of pyridine sulfonamides, which are known for their versatility in various industrial and research applications. The molecular structure features a pyridine ring substituted with a chloro group and a sulfonamide moiety, making it a subject of interest in fields like medicinal chemistry and material science.

One of the key reasons for the growing interest in 2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide is its potential role in drug discovery and pharmaceutical research. Researchers have explored its utility as a building block for synthesizing more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of both chloro and sulfonamide groups enhances its reactivity, allowing for diverse chemical transformations. This has led to its inclusion in studies focusing on bioactive compounds and therapeutic agents, aligning with the current trend of developing novel small-molecule drugs.

In addition to its pharmaceutical applications, CAS No. 1154736-52-3 has also been investigated for its potential in agrochemical formulations. The compound's structural features suggest it could serve as a precursor for crop protection agents, particularly in the development of pesticides or herbicides. This aligns with the increasing global demand for sustainable agriculture solutions, a topic frequently searched by users interested in environmental-friendly chemicals. Its dual functionality—combining a heterocyclic core with a sulfonamide group—makes it a candidate for designing next-generation agrochemicals with improved efficacy and reduced environmental impact.

The synthesis and characterization of 2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide have been documented in several scientific publications, highlighting its chemical stability and solubility profile. These properties are critical for its handling and storage, ensuring its suitability for large-scale production. Researchers have also noted its compatibility with various organic solvents, which facilitates its use in multistep synthetic routes. For those searching for high-purity chemical intermediates, this compound offers a reliable option due to its well-defined spectroscopic data and chromatographic purity.

Another area where CAS No. 1154736-52-3 has shown promise is in material science, particularly in the development of functional materials. Its molecular architecture allows for incorporation into polymeric matrices or coordination complexes, potentially enhancing material properties such as thermal stability or electrical conductivity. This has sparked interest among users searching for advanced material precursors or nanotechnology applications. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) further expands its utility in cutting-edge research.

From a commercial perspective, 2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide is available through specialized chemical suppliers catering to the research and development sector. Its pricing and availability often depend on factors like batch size and purity grade, which are common queries among procurement professionals. The compound's safety data and handling guidelines are also frequently searched topics, reflecting the industry's emphasis on responsible chemical management.

In summary, 2-chloro-N-(4-chlorophenyl)methylpyridine-3-sulfonamide (CAS No. 1154736-52-3) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile make it a valuable asset in modern chemical research. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.